2,2-Dimethyl-3-(oxan-4-yl)propanal

Specification

• CAS No.: 1262411-31-3
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2,2-dimethyl-3-(oxan-4-yl)propanal
• Standard InChI: InChI=1S/C10H18O2/c1-10(2,8-11)7-9-3-5-12-6-4-9/h8-9H,3-7H2,1-2H3
• Standard InChI Key: DBYWZALBVDIRKM-UHFFFAOYSA-N
• SMILES: CC(C)(CC1CCOCC1)C=O
• Canonical SMILES: CC(C)(CC1CCOCC1)C=O

Introduction

2,2-Dimethyl-3-(oxan-4-yl)propanal is an organic compound with the molecular formula C10H18O and a molecular weight of 170.25 g/mol. It features a unique structure that includes a propanal group and an oxane ring, which contributes to its distinct chemical properties and potential reactivity in various chemical environments.

Synthesis and Preparation

While specific synthesis methods for 2,2-Dimethyl-3-(oxan-4-yl)propanal are not detailed in the available literature, compounds with similar structures often involve multi-step reactions that include the formation of the oxane ring and the introduction of the propanal moiety. Common reagents used in similar syntheses include potassium permanganate for oxidation and sodium borohydride for reduction.

Applications and Potential Uses

Given its structural similarity to other oxane-containing compounds, 2,2-Dimethyl-3-(oxan-4-yl)propanal may have applications in organic synthesis and medicinal chemistry. Its unique structure could allow it to participate in reactions leading to the formation of complex molecules, potentially serving as a precursor in the development of pharmaceuticals or agrochemicals.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
2,2-Dimethyl-3-(oxan-4-yl)propanal	Contains both an aldehyde group and an oxane ring	Unique reactivity due to both functional groups
3-(Oxan-2-yl)propanal	Contains both an aldehyde group and an oxane ring, but attached at a different position	Different reactivity profile due to the position of the oxane ring
2,2-Dimethylpropanal	Lacks the oxane ring; simpler structure	Less complex and potentially less reactive